Cas no 13788-99-3 (5-Methyl-1-(4-nitrophenyl)-1H-pyrazole)

• Product Name: 5-Methyl-1-(4-nitrophenyl)-1H-pyrazole
• CAS No: 13788-99-3
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 95163
• PubChem ID: 21766274
• Update Time: 2025-04-18

5-Methyl-1-(4-nitrophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1-(4-nitrophenyl)-1H-pyrazole
• 5-methyl-1-(4-nitrophenyl)pyrazole
• DTXSID80617796
• 13788-99-3
• AKOS010086366
• pyrazole, 5-methyl-1-(p-nitro)pheny-
• DB-306751

• Inchi： 1S/C10H9N3O2/c1-8-6-7-11-12(8)9-2-4-10(5-3-9)13(14)15/h2-7H,1H3
• InChI Key： BKPVGIAXVCFLSN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N1C(C)=CC=N1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles